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Compound of Interest

Compound Name: L-Glucose-13C-2

Cat. No.: B12394009

Essential Safety and Handling Guide for L-
Glucose-13C-2

This guide provides crucial safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, who handle L-Glucose-13C-
2. The following procedural steps and operational plans are designed to ensure the safe
handling, use, and disposal of this compound. While L-Glucose-13C-2 is not classified as a
hazardous substance, adherence to standard laboratory safety protocols is essential as the
toxicological properties have not been fully investigated.[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for the entire experimental procedure before
beginning work.[1] The following table summarizes the recommended personal protective
equipment for handling L-Glucose-13C-2.
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PPE Category Item Specifications & Use

Minimum requirement for

) ) working with or around the
] Safety Glasses with Side ]
Eye Protection ) material.[1] Must be marked
Shields ] o
with "Z87" to signify adherence

to ANSI Z87.1 standards.[1][2]

Recommended in addition to
safety glasses or goggles

Face Protection Face Shield when there is a significant risk
of splashing, such as when

preparing solutions.

Minimum requirement for
incidental contact. For tasks
] ) o with a higher risk of exposure,
Hand Protection Disposable Nitrile Gloves ) ]
consider double-gloving.
Change gloves immediately if

contaminated.

A full-length lab coat is
) required to protect skin and
Body Protection Laboratory Coat ) )
clothing from potential

splashes.

i Required to prevent injury from
Foot Protection Closed-Toe Shoes ) )
spills or dropped items.

Required when handling the
) ) ) solid form if dust is generated
Respiratory Protection Dust Mask or Respirator o
and adequate ventilation is not

available.

Operational Plan: Handling and Use

Adherence to a systematic workflow is critical for minimizing risk and ensuring the integrity of
experiments involving L-Glucose-13C-2.

Pre-Handling Preparations:
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e Hazard Assessment: Before beginning work, conduct a thorough risk assessment for the
entire experimental procedure.

o Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weigh boats,
etc.), and waste containers are readily accessible.

e Area Preparation: Work in a well-ventilated area.
Handling Procedure:
o Don PPE: Put on all required personal protective equipment as outlined in the table above.

o Weighing: Carefully weigh the desired amount of L-Glucose-13C-2. Handle the powder
gently to avoid creating dust. If dust is generated, use respiratory protection.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Post-Handling: Clean the work area and all equipment thoroughly after use. Wash hands
with mild soap and water before leaving the work area.

Disposal Plan

Proper disposal of L-Glucose-13C-2 and associated waste is crucial to maintain a safe
laboratory environment and comply with regulations. The carbon-13 isotope does not confer
any special disposal requirements beyond those for standard L-Glucose.

Waste Segregation and Labeling:

e Uncontaminated Waste: Small quantities of solid, uncontaminated L-Glucose-13C-2 can
typically be disposed of in the regular laboratory trash, provided it is securely contained.
Dilute aqueous solutions can generally be disposed of down the sanitary sewer system with
copious amounts of water.

o Contaminated Waste: If L-Glucose-13C-2 is mixed with hazardous materials, the resulting
mixture must be treated as hazardous waste. This waste must be segregated from non-
hazardous waste streams.
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o Labeling: All waste containers must be clearly labeled with their contents, including the
chemical name ("L-Glucose-13C-2 Waste") and any solvents or other chemicals present.

Disposal Procedures:

e Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
environmental regulations. Consult your institution's Environmental Health and Safety (EHS)
office for specific guidance.

o Container Management: Do not mix different types of chemical waste. Keep waste
containers closed when not in use and store them in a designated secondary containment
area.

o Empty Containers: Empty containers that held L-Glucose-13C-2 should be triple-rinsed with
a suitable solvent (e.g., water). The rinsate should be disposed of as an aqueous solution.
Once decontaminated, containers can typically be disposed of in the regular trash or
recycled.

Workflow for Handling L-Glucose-13C-2
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Caption: Workflow for handling L-Glucose-13C-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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